Triazamate
Cat. No. B018695
Key on ui cas rn:
110895-43-7
M. Wt: 314.41 g/mol
InChI Key: NKNFWVNSBIXGLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05470984
Procedure details
To 1.2 g of 1-dimethylcarbamoyl-3-t-butyl-5-carboethoxymethylthio-1H-1,2,4-triazole (the compound of Example 2) in 20 ml of THF was added 4 ml of 12M HCl. After stirring for 48 h at 200° C. the reaction mixture was partitioned between ether and water, the ether layer was extracted with dilute NaOH and the resulting aqueous layer was acidified and extracted with fresh ether. The resulting ether layer was dried over magnesium sulfate, filtered and evaporated under vacuum to yield 1-dimethylcarbamoyl-3t-butyl-5-carboxymethylthio-1H-1,2,4-triazole as an oil.
Quantity
1.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:21])[C:3]([N:5]1[C:9]([S:10][CH2:11][C:12]([O:14]CC)=[O:13])=[N:8][C:7]([C:17]([CH3:20])([CH3:19])[CH3:18])=[N:6]1)=[O:4].Cl>C1COCC1>[CH3:1][N:2]([CH3:21])[C:3]([N:5]1[C:9]([S:10][CH2:11][C:12]([OH:14])=[O:13])=[N:8][C:7]([C:17]([CH3:19])([CH3:18])[CH3:20])=[N:6]1)=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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1.2 g
|
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Type
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reactant
|
|
Smiles
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CN(C(=O)N1N=C(N=C1SCC(=O)OCC)C(C)(C)C)C
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|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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CN(C(=O)N1N=C(N=C1SCC(=O)OCC)C(C)(C)C)C
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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200 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 48 h at 200° C. the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was partitioned between ether and water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the ether layer was extracted with dilute NaOH
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with fresh ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The resulting ether layer was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
48 h |
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Name
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Type
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product
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Smiles
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CN(C(=O)N1N=C(N=C1SCC(=O)O)C(C)(C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
